![molecular formula C12H12N2O2 B3032152 4-Amino-6,8-dimethylquinoline-3-carboxylic acid CAS No. 1171936-13-2](/img/structure/B3032152.png)
4-Amino-6,8-dimethylquinoline-3-carboxylic acid
Overview
Description
4-Amino-6,8-dimethylquinoline-3-carboxylic acid is a chemical compound with the molecular formula C12H12N2O2 . It is used in scientific research and has applications in various fields like drug discovery, organic synthesis, and material science.
Synthesis Analysis
The synthesis of 4-Amino-6,8-dimethylquinoline-3-carboxylic acid can be achieved through various methods. For instance, it can be synthesized using substituted aromatic amine and malonic acid under microwave irradiation . Custom synthesis services are also available to meet unique needs .Molecular Structure Analysis
The molecular structure of 4-Amino-6,8-dimethylquinoline-3-carboxylic acid consists of a benzene ring fused with a pyridine moiety . The molecular weight of this compound is 216.24 .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-Amino-6,8-dimethylquinoline-3-carboxylic acid are not fully documented. The available information indicates that the compound has a molecular weight of 216.24 .Scientific Research Applications
- 4-ADQCA derivatives have demonstrated promising anticancer activity. Researchers have investigated their potential as inhibitors of cancer cell growth and metastasis. These compounds interfere with key cellular processes, making them attractive candidates for targeted therapies against various cancers .
- Quinoline derivatives, including 4-ADQCA, exhibit antioxidant properties. They scavenge free radicals, protect cells from oxidative damage, and contribute to overall health. Antioxidants play a crucial role in preventing age-related diseases and maintaining cellular homeostasis .
- Inflammation is associated with various diseases, including autoimmune disorders and chronic conditions. 4-ADQCA derivatives have shown anti-inflammatory effects by modulating inflammatory pathways. These compounds may serve as potential drug candidates for managing inflammatory diseases .
- Quinoline-based compounds have a rich history in antimalarial drug development. Researchers have explored 4-ADQCA derivatives as potential antimalarial agents. Their ability to inhibit parasite growth and disrupt the malaria life cycle makes them valuable in the fight against this deadly disease .
- Amid the COVID-19 pandemic, scientists have investigated quinoline derivatives for their antiviral properties. Some 4-ADQCA analogs have shown activity against SARS-CoV-2, the virus responsible for COVID-19. These compounds may contribute to future antiviral drug development .
- Tuberculosis (TB) remains a global health concern. Quinoline-based molecules, including 4-ADQCA, have been evaluated for their antitubercular effects. These compounds inhibit Mycobacterium tuberculosis growth and may complement existing TB treatments .
Anticancer Properties
Antioxidant Activity
Anti-Inflammatory Effects
Antimalarial Activity
Anti-SARS-CoV-2 Potential
Antituberculosis Activity
Safety and Hazards
properties
IUPAC Name |
4-amino-6,8-dimethylquinoline-3-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O2/c1-6-3-7(2)11-8(4-6)10(13)9(5-14-11)12(15)16/h3-5H,1-2H3,(H2,13,14)(H,15,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLGYJXDKOKYSSS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=C1)C(=C(C=N2)C(=O)O)N)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30656539 | |
Record name | 4-Amino-6,8-dimethylquinoline-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30656539 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1171936-13-2 | |
Record name | 4-Amino-6,8-dimethyl-3-quinolinecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1171936-13-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Amino-6,8-dimethylquinoline-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30656539 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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